Cas no 1268693-26-0 (methyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: methyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 1268693-26-0
• MF: C₁₆H₂₃BO₄
• MW: 290.162425279617
• CID: 2109356
• Update Time: 2023-11-19

methyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• MFHDDRPXWHLGGD-UHFFFAOYSA-N
• CID 68021937
• Benzoic acid, 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester

• Inchi： 1S/C16H23BO4/c1-10-8-12(14(18)19-7)9-11(2)13(10)17-20-15(3,4)16(5,6)21-17/h8-9H,1-7H3
• InChI Key： MFHDDRPXWHLGGD-UHFFFAOYSA-N
• SMILES： O1B(C2C(C)=CC(C(=O)OC)=CC=2C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 398.1±42.0 °C(Predicted)